N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(3-methylphenyl)-3-(triazol-1-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H17N5O/c1-11-3-2-4-12(9-11)16-14(20)18-7-5-13(10-18)19-8-6-15-17-19/h2-4,6,8-9,13H,5,7,10H2,1H3,(H,16,20)
• InChI Key: KTGIURAZSKBVNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCC(C2)N3C=CN=N3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide, also known as MTTP, is a chemical compound that has received significant attention in the scientific community due to its potential applications in drug discovery and development. MTTP belongs to the class of compounds known as triazole-containing heterocycles, which have been shown to exhibit a broad range of biological activities, including anticancer, antifungal, and antiviral properties.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing novel compounds with similar structural motifs. For example, the water-mediated synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide demonstrated the use of a three-component reaction, leading to compounds with potential non-linear optical (NLO) properties and anticancer activity through tubulin polymerization inhibition (Jayarajan et al., 2019). Similarly, the synthesis of functionalized allenamides from ynamides by enolate Claisen rearrangement offered a method for creating highly functionalized compounds, highlighting the versatility of these chemical frameworks in synthesizing bioactive molecules (Brioche et al., 2013).

Biological Applications

Compounds structurally related to N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide have been investigated for their biological activities. For instance, the identification and development of pyrazolo[4,3-c]pyridine carboxamides as Mycobacterium tuberculosis pantothenate synthetase inhibitors showcased the potential of these compounds in treating tuberculosis, with specific analogs demonstrating significant activity against the bacteria (Amaroju et al., 2017).

Interaction with Biological Targets

The exploration of the complexation properties and structural character of lanthanides complexes of O,N-hetero donor ligand BIZA provided insights into how these compounds interact with trivalent lanthanides, offering applications in materials science and potentially in medical imaging or drug delivery systems (Kobayashi et al., 2019).